(3-(1H-tetrazol-1-yl)phenyl)(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-[3-(tetrazol-1-yl)phenyl]methanone
• InChI: InChI=1S/C14H13N7O2/c1-9-16-13(23-17-9)11-6-20(7-11)14(22)10-3-2-4-12(5-10)21-8-15-18-19-21/h2-5,8,11H,6-7H2,1H3
• InChI Key: HOLNJMGKMLRGQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CN(C2)C(=O)C3=CC(=CC=C3)N4C=NN=N4
• Molecular Formula: C14H13N7O2
• Molecular Weight: 311.30 g/mol

Description

(3-(1H-tetrazol-1-yl)phenyl)(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H13N7O2 and its molecular weight is 311.305. The purity is usually 95%.
BenchChem offers high-quality (3-(1H-tetrazol-1-yl)phenyl)(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-(1H-tetrazol-1-yl)phenyl)(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Applications

The tetrazole moiety in the compound has been linked to antifungal properties . Dendrimers containing the tetrazole group have shown effectiveness against a variety of fungal organisms. .

Drug Discovery

Compounds with the 1,2,4-oxadiazol and tetrazol groups have been explored for their potential in drug discovery . .

Organic Synthesis

The compound’s structure is conducive to organic synthesis applications. .

Polymer Chemistry

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Supramolecular Chemistry

The compound’s ability to engage in hydrogen bonding and its stable structure make it suitable for supramolecular chemistry applications. .

Fluorescent Imaging

Due to its unique electronic structure, the compound may have applications in fluorescent imaging . .

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a complex structure that includes both tetrazole and oxadiazole moieties, which are known to interact with various biological targets . .

Mode of Action

Tetrazoles are known to act as bioisosteres of carboxylic acids, which means they can mimic the biological activity of these acids

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the presence of the tetrazole and oxadiazole moieties, it is possible that the compound could interfere with multiple pathways. Tetrazoles and oxadiazoles have been associated with a wide range of biological activities, including antibacterial, antifungal, and antiviral activities . .

Pharmacokinetics

Tetrazoles are known to be more soluble in lipids than carboxylic acids, which could potentially enhance the bioavailability of the compound by facilitating its penetration through cell membranes .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given the broad range of activities associated with tetrazoles and oxadiazoles, the compound could potentially have diverse effects at the molecular and cellular levels